molecular formula C19H36O2 B097504 Methyl 7-(2-pentylcyclohexyl)heptanoate CAS No. 16847-10-2

Methyl 7-(2-pentylcyclohexyl)heptanoate

Cat. No.: B097504
CAS No.: 16847-10-2
M. Wt: 296.5 g/mol
InChI Key: ZOSQNEXXAVNWJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 7-(2-pentylcyclohexyl)heptanoate is a branched ester featuring a cyclohexyl substituent at the 2-pentyl position of a heptanoate methyl ester backbone. Such esters are often intermediates in pharmaceutical synthesis or used to study lipid metabolism due to their resemblance to natural fatty acid derivatives .

Properties

CAS No.

16847-10-2

Molecular Formula

C19H36O2

Molecular Weight

296.5 g/mol

IUPAC Name

methyl 7-(2-pentylcyclohexyl)heptanoate

InChI

InChI=1S/C19H36O2/c1-3-4-7-12-17-14-10-11-15-18(17)13-8-5-6-9-16-19(20)21-2/h17-18H,3-16H2,1-2H3

InChI Key

ZOSQNEXXAVNWJH-UHFFFAOYSA-N

SMILES

CCCCCC1CCCCC1CCCCCCC(=O)OC

Canonical SMILES

CCCCCC1CCCCC1CCCCCCC(=O)OC

Synonyms

2-Pentylcyclohexaneheptanoic acid methyl ester

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Data Gaps

  • Biological Activity : Cyclopentyl derivatives (e.g., Misoprostol) show oxytocic and anti-ulcer effects, but the 2-pentylcyclohexyl variant’s pharmacological profile remains unstudied .
  • Synthetic Utility : Silyl-protected intermediates are pivotal in API synthesis, yet their toxicity profiles (e.g., irritant properties) require careful handling .
  • Physical Properties: Branched esters likely exhibit higher melting points and lower water solubility than linear analogs, but experimental data for Methyl 7-(2-pentylcyclohexyl)heptanoate are absent.

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